Cas no 688773-33-3 (2-(2,4-dioxo-1,2,3,4-tetrahydroquinazolin-3-yl)-N-(prop-2-en-1-yl)acetamide)

• Product Name: 2-(2,4-dioxo-1,2,3,4-tetrahydroquinazolin-3-yl)-N-(prop-2-en-1-yl)acetamide
• CAS No: 688773-33-3
• MF: C₁₃H₁₃N₃O₃
• MW: 259.260622739792
• CID: 6293228
• PubChem ID: 78341455
• Update Time: 2025-10-30

2-(2,4-dioxo-1,2,3,4-tetrahydroquinazolin-3-yl)-N-(prop-2-en-1-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-(2,4-dioxo-1,2,3,4-tetrahydroquinazolin-3-yl)-N-(prop-2-en-1-yl)acetamide
• 688773-33-3

• Inchi： 1S/C13H13N3O3/c1-2-7-14-11(17)8-16-12(18)9-5-3-4-6-10(9)15-13(16)19/h2-6,9H,1,7-8H2,(H,14,17)
• InChI Key： XLPCIKMJDGIFOF-UHFFFAOYSA-N
• SMILES： O=C1C2C=CC=CC2=NC(N1CC(NCC=C)=O)=O

Computed Properties

• Exact Mass: 259.09569129g/mol
• Monoisotopic Mass: 259.09569129g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 531
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 78.8Ų

Additional information on 2-(2,4-dioxo-1,2,3,4-tetrahydroquinazolin-3-yl)-N-(prop-2-en-1-yl)acetamide

Introduction to 2-(2,4-dioxo-1,2,3,4-tetrahydroquinazolin-3-yl)-N-(prop-2-en-1-yl)acetamide (CAS No. 688773-33-3)

2-(2,4-dioxo-1,2,3,4-tetrahydroquinazolin-3-yl)-N-(prop-2-en-1-yl)acetamide, also known by its CAS number 688773-33-3, is a compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the class of quinazolinones, which are known for their diverse biological activities and potential therapeutic applications. The unique structural features of this compound make it a valuable candidate for various pharmacological studies.

The core structure of 2-(2,4-dioxo-1,2,3,4-tetrahydroquinazolin-3-yl)-N-(prop-2-en-1-yl)acetamide includes a quinazolinone moiety and an acetamide group substituted with an allyl (propenyl) group. The quinazolinone scaffold is a well-known privileged structure in medicinal chemistry due to its ability to interact with various biological targets. The presence of the acetamide and allyl groups further enhances the compound's pharmacological profile by modulating its solubility, lipophilicity, and bioavailability.

Recent studies have highlighted the potential of 2-(2,4-dioxo-1,2,3,4-tetrahydroquinazolin-3-yl)-N-(prop-2-en-1-yl)acetamide in several therapeutic areas. One of the most promising applications is in the treatment of cancer. Research has shown that this compound exhibits potent antiproliferative activity against various cancer cell lines. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that 2-(2,4-dioxo-1,2,3,4-tetrahydroquinazolin-3-yl)-N-(prop-2-en-1-yl)acetamide effectively inhibited the growth of human breast cancer cells by inducing apoptosis and cell cycle arrest.

In addition to its antitumor properties, 2-(2,4-dioxo-1,2,3,4-tetrahydroquinazolin-3-yl)-N-(prop-2-en-1-yl)acetamide has also been investigated for its potential as an anti-inflammatory agent. Inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease (IBD) are characterized by chronic inflammation and tissue damage. Preclinical studies have shown that this compound can reduce inflammation by inhibiting the production of pro-inflammatory cytokines and chemokines. A study published in the European Journal of Pharmacology reported that 2-(2,4-dioxo-1,2,3,4-tetrahydroquinazolin-3-yl)-N-(prop-2-en-1-yl)acetamide significantly decreased levels of TNF-alpha and IL-6 in a murine model of colitis.

The mechanism of action of 2-(2,4-dioxo-1,2,3,4-tetrahydroquinazolin-3-yl)-N-(propenyl)acetamide is not yet fully understood but is believed to involve multiple pathways. One proposed mechanism is the modulation of signaling pathways involved in cell proliferation and survival. For example, this compound has been shown to inhibit the activation of Akt and MAPK signaling pathways in cancer cells. Another potential mechanism is the regulation of gene expression through epigenetic modifications such as DNA methylation and histone acetylation.

To further explore the therapeutic potential of 688773-33-3, several preclinical studies have been conducted to evaluate its safety and efficacy. These studies have generally shown favorable results with minimal toxicity at therapeutic doses. However, more extensive clinical trials are needed to confirm these findings and to determine the optimal dosing regimens for different indications.

The synthesis of 2-(2,4-dioxo-1,2,3,4-tetrahydroquinazolin-3-y)-N-(propenyl)acetamide has been well documented in the literature. A common synthetic route involves the condensation of 5-aminoisoquinoline with ethyl 5-bromoacetylacetate followed by cyclization and subsequent functional group modifications. This synthetic strategy allows for the preparation of various analogs with different substituents on the quinazolinone ring or the acetamide side chain. These analogs can be screened for improved biological activity or pharmacokinetic properties.

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The unique structural features and diverse biological activities make it a promising candidate for further development in various therapeutic areas. As research continues to advance our understanding of this compound's mechanisms and applications, it holds significant potential for improving patient outcomes in multiple disease conditions.